Cas no 1638771-64-8 (3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile)

• Product Name: 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile
• CAS No: 1638771-64-8
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 5102376
• Update Time: 2026-03-03

3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluoro-1-(2,2,2-trifluoroacetyl)piperidin-4-yl)-3-oxopropanenitrile
• 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile

• Inchi： 1S/C10H9F5N2O2/c11-9(12)5-17(8(19)10(13,14)15)4-2-6(9)7(18)1-3-16/h6H,1-2,4-5H2
• InChI Key： PUNGCMXDCFRIHB-UHFFFAOYSA-N
• SMILES： C(#N)CC(C1CCN(C(C(F)(F)F)=O)CC1(F)F)=O

Additional information on 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile

3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile (CAS No. 1638771-64-8): A Comprehensive Overview

3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile (CAS No. 1638771-64-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoro and trifluoroacetyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. This comprehensive overview delves into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of this compound.

The chemical structure of 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile is notable for its intricate arrangement of functional groups. The presence of the difluoro substituents on the piperidine ring and the trifluoroacetyl group introduces significant steric and electronic effects, which can influence the compound's reactivity and biological activity. The nitrile group at the C-3 position further adds to the complexity and reactivity of the molecule.

Synthesis of 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile has been extensively studied in recent years. One common approach involves the reaction of 4-cyanoacetophenone with 1-(trifluoroacetyl)-3,3-difluoropiperidine under appropriate conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to improve efficiency and reduce costs, such as the use of transition-metal catalysts and microwave-assisted synthesis techniques.

The biological properties of 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile have been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the modulation of specific signaling pathways, such as the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory mediators.

In addition to its anti-inflammatory properties, 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile has also shown promise in neurodegenerative disease research. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent. These findings are particularly relevant given the growing need for effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile has been evaluated in animal models to assess its suitability for clinical development. Results indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary safety studies have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile. Early-phase trials have focused on assessing its pharmacokinetics and safety in healthy volunteers. Preliminary data from these trials are encouraging, with no serious adverse events reported. Phase II trials are planned to evaluate its efficacy in specific patient populations suffering from chronic pain or inflammatory diseases.

In conclusion, 3-[3,3-difluoro-1-(trifluoroacetyl)piperidin-4-yl]-3-oxopropanenitrile (CAS No. 1638771-64-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.